molecular formula C16H15ClN2O6S B4884809 dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate

dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate

Cat. No. B4884809
M. Wt: 398.8 g/mol
InChI Key: DIDHQQYLPZFNET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is primarily used in the field of medicinal chemistry, where it is being investigated for its potential to treat a variety of diseases.

Mechanism of Action

The mechanism of action of dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to a decrease in the number of cancer cells, and may ultimately result in the death of the cancer cells.
Biochemical and Physiological Effects
Studies have shown that dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate has a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while having little or no effect on normal cells. Additionally, this compound has been shown to inhibit the formation of new blood vessels, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate in lab experiments is that it has potent anti-cancer activity, and may be effective against a variety of different types of cancer cells. Additionally, this compound has been shown to have little or no toxicity to normal cells, making it a promising candidate for further development as a cancer treatment. However, one limitation of using this compound in lab experiments is that it can be difficult and time-consuming to synthesize, which may limit its availability for research purposes.

Future Directions

There are many potential future directions for research on dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate. One area of research that is currently being investigated is the development of new drugs based on this compound for the treatment of cancer. Additionally, this compound may have potential applications in other areas of medicine, such as the treatment of inflammatory diseases or autoimmune disorders. Further research is needed to fully understand the mechanism of action of this compound, as well as its potential applications in a variety of different fields.

Scientific Research Applications

Dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate has been investigated for its potential applications in a variety of scientific research fields. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity, and may be effective against a variety of different types of cancer cells.

properties

IUPAC Name

dimethyl 5-[(3-amino-4-chlorophenyl)sulfonylamino]benzene-1,3-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15ClN2O6S/c1-24-15(20)9-5-10(16(21)25-2)7-11(6-9)19-26(22,23)12-3-4-13(17)14(18)8-12/h3-8,19H,18H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DIDHQQYLPZFNET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)N)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15ClN2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}benzene-1,3-dicarboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate
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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate
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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate
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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate
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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate
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dimethyl 5-{[(3-amino-4-chlorophenyl)sulfonyl]amino}isophthalate

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.